Cas no 1951-36-6 (DHPA)

DHPA structure
DHPA structure
Product Name:DHPA
CAS No:1951-36-6
MF:C8H6O4
MW:166.130842685699
MDL:MFCD22055335
CID:1387327
PubChem ID:11084236
Update Time:2025-04-20

DHPA Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydroxyterephthalaldehyde
    • 2,5-formyl-1,4-dihydroxybenzene
    • CTK0E1006
    • 2,5-diformyl-1,4-dihydroxybenzene
    • 2,5-dihydroxy-terephthalaldehyde
    • 1,4-Benzenedicarboxaldehyde, 2,5-dihydroxy-
    • 2,5-dihydroxy-1,4-benzenedicarboxaldehyde
    • 2,5-dihydroxyterephthaldehyde
    • LS11381
    • 1,​4-​Benzenedicarboxaldeh​yde, 2,​5-​dihydroxy-
    • 2,5-dihydroxyterephthaldeyde
    • 2,5-Diformylbenzene-1,4-diol
    • 2.5- Dihydroxyterephthalaldehyd
    • PIWMYUGNZBJTID-UHFFFAOYSA-N
    • 2,5-dihydroxybenzene-1,4-dicarbaldehyde
    • 2,5-dihydroxybenzene-1,4-dicarboaldehyde
    • AK320140
    • SY129673
    • DHPA
    • AS-65735
    • DB-329651
    • MFCD22055335
    • 1951-36-6
    • CS-0089101
    • EN300-315688
    • YSWG261
    • DTXSID90454578
    • AKOS022637113
    • YSZC090
    • BAA95136
    • AB93036
    • SCHEMBL4289408
    • 2,5-dihydroxybenzene-1,4-dicarbaaldehyde
    • MDL: MFCD22055335
    • Inchi: 1S/C8H6O4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-4,11-12H
    • InChI Key: PIWMYUGNZBJTID-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=O)C(=CC=1C=O)O

Computed Properties

  • Exact Mass: 166.02660867g/mol
  • Monoisotopic Mass: 166.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.515±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 262 ºC
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),

DHPA Pricemore >>

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DHPA Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: 1-Butanol ,  1,2-Dichlorobenzene ,  Water ;  6 d, 120 °C
Reference
Synergistic effect of covalent bonding and physical encapsulation of sulfur in the pores of a microporous COF to improve cycling performance in Li-S batteries
Royuela, Sergio ; Almarza, Joaquin; Mancheno, Maria J.; Perez-Flores, Juan C.; Michel, Enrique G.; et al, Chemistry - A European Journal, 2019, 25(53), 12394-12404

DHPA Raw materials

DHPA Preparation Products

DHPA Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1951-36-6)2,5-Dihydroxyterephthalaldehyde
Order Number:sfd18542
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1951-36-6)DHPA
Order Number:A905265
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:20
Price ($):190.0/350.0/875.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1951-36-6)2,5-Dihydroxyterephthalaldehyde
sfd18542
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:1951-36-6)DHPA
A905265
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):190.0/350.0/875.0
Email